[4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol

• IUPAC Name: [4-chloro-2-(2,2,2-trifluoroethyl)pyrazol-3-yl]methanol
• InChI: InChI=1S/C6H6ClF3N2O/c7-4-1-11-12(5(4)2-13)3-6(8,9)10/h1,13H,2-3H2
• InChI Key: RUEKWEFLBZZDPN-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=C1Cl)CO)CC(F)(F)F
• Molecular Formula: C6H6ClF3N2O
• Molecular Weight: 214.57 g/mol

Description

[4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol, also known as CTM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CTM is a pyrazole derivative that has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol is not fully understood, but it is believed to inhibit the activity of enzymes involved in various metabolic pathways. [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol has been shown to inhibit the activity of fungal enzymes such as chitin synthase and β-glucan synthase, as well as bacterial enzymes such as DNA gyrase and topoisomerase IV.
Biochemical and Physiological Effects:
[4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and regulate glucose metabolism. [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol has also been found to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

[4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol has several advantages for use in lab experiments. It is relatively easy to synthesize and has low toxicity. [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol is also stable under various conditions, making it suitable for long-term storage. However, [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol has some limitations, including its solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for research on [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol. One area of interest is the development of [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol as a therapeutic agent for various diseases. Another area of research is the investigation of the mechanism of action of [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol and its potential targets. Additionally, the development of new synthesis methods for [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol and its derivatives is an area of active research.

Synthesis Methods

[4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol can be synthesized using various methods, including the reaction of 4-chloro-1H-pyrazole-5-carbaldehyde and 2,2,2-trifluoroethylamine in the presence of a reducing agent such as sodium borohydride. Another method involves the reaction of 4-chloro-1H-pyrazole-5-carbaldehyde with 2,2,2-trifluoroethanol in the presence of a catalyst such as p-toluenesulfonic acid.

Scientific Research Applications

[4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol has been extensively studied for its potential applications in scientific research. It has been shown to exhibit antifungal, antibacterial, and antiviral properties. [4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl]methanol has also been found to have potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease.